Cas no 1494440-76-4 (4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one
• CAS No: 1494440-76-4
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 5948751
• PubChem ID: 65585749
• Update Time: 2025-06-14

4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one
• EN300-1845593
• 1494440-76-4
• AKOS014924336

• Inchi： 1S/C14H13NO3/c1-17-12-5-4-9-6-11(3-2-10(9)7-12)13-8-18-14(16)15-13/h2-7,13H,8H2,1H3,(H,15,16)
• InChI Key： NOTJMLJTHQPVAG-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CC2C=C(C=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one

Recent Advances in the Study of 4-(6-Methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one (CAS: 1494440-76-4)

The compound 4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one (CAS: 1494440-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazolidinone derivative, characterized by its naphthalene moiety, exhibits promising biological activities, particularly in the context of anti-inflammatory and antimicrobial applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the key findings from recent research is the compound's ability to modulate inflammatory pathways by inhibiting specific enzymes involved in the production of pro-inflammatory cytokines. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one effectively suppresses the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response. This inhibition was observed in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent investigations have highlighted the antimicrobial potential of this compound. A study conducted by researchers at the University of Cambridge in 2024 revealed that 4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's unique structural features, particularly the methoxynaphthalene group, appear to enhance its binding affinity to bacterial cell wall components, thereby disrupting bacterial growth.

The synthetic optimization of 4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one has also been a focal point of recent research. A team at the Massachusetts Institute of Technology (MIT) developed a novel catalytic method for its synthesis, which significantly improves yield and reduces the use of hazardous reagents. This advancement, published in Organic Letters in early 2024, underscores the growing interest in sustainable and efficient synthetic routes for this compound.

Despite these promising developments, challenges remain in the clinical translation of 4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to enhance its stability. Additionally, its potential toxicity profiles are still under investigation, with preliminary data suggesting the need for careful dose optimization.

In conclusion, 4-(6-methoxynaphthalen-2-yl)-1,3-oxazolidin-2-one represents a compelling candidate for further development in the pharmaceutical industry. Its dual anti-inflammatory and antimicrobial activities, coupled with recent advancements in synthetic chemistry, position it as a molecule of significant interest. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications, potentially paving the way for novel treatments in inflammatory and infectious diseases.